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Compound of Interest

Compound Name: Cyclopentane hydrate

CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For researchers and scientists at the forefront of flow assurance and drug development, the

prevention of gas hydrate formation is a critical challenge. Kinetic hydrate inhibitors (KHIs) offer

a low-dosage solution to this problem by delaying hydrate nucleation and growth.

Cyclopentane, a readily available and non-gaseous hydrate former, provides a safe and

effective model for evaluating the performance of these inhibitors. This guide offers an

objective comparison of various KHIs, supported by experimental data, to aid in the selection of

the most effective candidates for further investigation.

This comparative guide delves into the performance of several common kinetic hydrate

inhibitors, including polyvinylpyrrolidone (PVP) and polyvinylcaprolactam (PVCap), when tested

against cyclopentane hydrate formation. The data presented is a synthesis of findings from

multiple studies, primarily utilizing high-pressure rocking cell apparatus and microfluidic

devices.
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Quantitative Performance Comparison of Kinetic
Hydrate Inhibitors
The efficacy of a kinetic hydrate inhibitor is primarily determined by its ability to delay the onset

of hydrate formation (induction time) and the degree of subcooling it can withstand before

hydrates begin to form. The following tables summarize the performance of various KHIs in

cyclopentane systems based on available experimental data.

Kinetic
Hydrate
Inhibitor (KHI)

Concentration
(wt%)

Average
Induction Time
(minutes)

Onset
Temperature of
Hydrate
Formation (°C)

Subcooling
(°C)

Blank (No

Inhibitor)
0

Variable (often

rapid)
~7.2 0

Polyvinylpyrrolid

one (PVP)
0.5 - 1.0

Significantly

increased vs.

blank

Lowered Increased

Polyvinylcaprolac

tam (PVCap)
0.5 - 1.0

Generally longer

than PVP
Lowered

Generally higher

than PVP

Copolymers

(e.g., VP/VCap)
0.5 - 1.0

Often superior to

homopolymers
Lowered

Often higher than

homopolymers

Non-polymeric

Inhibitors
Variable

Performance

varies by

chemical

structure

Lowered Variable

Note: Direct comparison of induction times across different studies can be challenging due to

variations in experimental conditions such as cooling rates, agitation, and pressure. The onset

temperature and achievable subcooling are often more robust comparative metrics.
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Based on a comprehensive review of performance data, a general ranking of commonly tested

kinetic hydrate inhibitors in cyclopentane systems can be established.

Rank Kinetic Hydrate Inhibitor
General Performance
Remarks

1

Copolymers of N-

vinylpyrrolidone and N-

vinylcaprolactam (VP/VCap)

Often exhibit synergistic

effects, providing superior

inhibition of both nucleation

and growth compared to their

respective homopolymers.

2 Polyvinylcaprolactam (PVCap)

A widely recognized high-

performance KHI,

demonstrating strong inhibition

of hydrate growth.

3 Polyvinylpyrrolidone (PVP)

A foundational KHI, effective at

delaying nucleation but can be

less effective at inhibiting

crystal growth compared to

PVCap.

4
Other Polymeric and Non-

polymeric KHIs

Performance is highly

dependent on their specific

chemical structure, with some

showing promise but requiring

further comparative testing.

Experimental Protocols
The evaluation of kinetic hydrate inhibitors using cyclopentane typically involves one of two

primary experimental setups: high-pressure rocking cells or microfluidic devices.

High-Pressure Rocking Cell Method
This is a widely used method for screening KHIs under simulated pipeline conditions.
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Apparatus: A high-pressure rocking cell apparatus consists of multiple small, sealed pressure

vessels (cells) that are placed in a temperature-controlled bath. The cells are rocked to provide

agitation, simulating fluid flow.

Procedure:

Preparation: Each cell is filled with a specific volume of deionized water, the kinetic hydrate

inhibitor at the desired concentration, and a stainless steel ball to ensure proper mixing.

Pressurization: The cells are then charged with cyclopentane. Although cyclopentane forms

hydrates at atmospheric pressure, experiments are often conducted at elevated pressures to

simulate real-world conditions and to ensure the liquid phase is maintained.

Cooling Program: The temperature of the bath is gradually lowered at a constant rate (e.g.,

1°C/hour).

Data Acquisition: The pressure and temperature inside each cell are continuously monitored.

The formation of hydrates is indicated by a sudden drop in pressure due to the consumption

of cyclopentane in the hydrate structure.

Analysis: The onset temperature of hydrate formation is recorded, and the subcooling is

calculated as the difference between the equilibrium temperature of cyclopentane hydrate
(approximately 7.2°C at atmospheric pressure) and the observed onset temperature. The

time elapsed before the pressure drop is recorded as the induction time.

Microfluidic Method
Microfluidic devices offer a high-throughput method for studying hydrate nucleation and growth

at a smaller scale.

Apparatus: A microfluidic chip with channels is used to create and observe small water droplets

immersed in a continuous phase of cyclopentane. A cooling stage allows for precise

temperature control.

Procedure:
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Droplet Generation: Water droplets containing the KHI are generated and dispersed in a

stream of cyclopentane within the microfluidic channels.

Cooling: The chip is cooled to a specific subcooling temperature.

Observation: The formation of hydrate crystals within the droplets is observed using a

microscope.

Analysis: The number of droplets that form hydrates over time is recorded to determine the

nucleation rate and induction time. The growth rate of the hydrate crystals can also be

measured directly.

Visualizing the KHI Evaluation Process
The following diagrams illustrate the logical workflow for evaluating kinetic hydrate inhibitors

using cyclopentane.
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Caption: Experimental workflow for KHI performance evaluation.
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Caption: Relationship between KHI properties and performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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